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Introduction
Wogonin, a flavonoid primarily isolated from the root of Scutellaria baicalensis Georgi, has

garnered significant scientific attention for its diverse pharmacological activities. This technical

guide provides an in-depth overview of the biological effects of wogonin and its derivatives,

with a focus on its anticancer, anti-inflammatory, neuroprotective, and antiviral properties. The

document details the molecular mechanisms, summarizes quantitative data, provides

experimental protocols for key assays, and visualizes the intricate signaling pathways

modulated by this promising natural compound. As research into natural products for

therapeutic applications continues to expand, wogonin presents itself as a compelling

candidate for further investigation and drug development.[1][2][3]

Anticancer Activities
Wogonin exerts its anticancer effects through a variety of mechanisms, including the induction

of apoptosis, inhibition of cell proliferation, and suppression of metastasis.[1][3] Its activity has

been demonstrated across a wide range of cancer cell lines.
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The following table summarizes the half-maximal inhibitory concentration (IC50) values of

wogonin and its derivatives in various cancer cell lines.

Compound Cancer Type Cell Line IC50 (µM) Reference

Wogonin Ovarian Cancer SKOV3 >20 (72h)

Wogonin Ovarian Cancer

SKOV3/DDP

(cisplatin-

resistant)

>20 (72h)

Wogonin Ovarian Cancer OV2008 >20 (72h)

Wogonin Ovarian Cancer
C13* (cisplatin-

resistant)
>20 (72h)

Wogonin
Colorectal

Cancer
HCT-116

Not specified,

dose-dependent

inhibition (0-100

µM)

Wogonin Gastric Cancer SGC7901

Dose-dependent

inhibition (20-200

µmol/L)

Wogonin Gastric Cancer BGC-823

Dose-dependent

inhibition (20-200

µmol/L)

Wogonin Gastric Cancer MKN-45

Dose-dependent

inhibition (20-200

µmol/L)

Wogonin

Derivative (18n)
Various Not specified Low micromolar

Wogonin

Derivative (20b)
Various Not specified Low micromolar

Signaling Pathways in Anticancer Activity
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Wogonin's anticancer effects are mediated through the modulation of several key signaling

pathways.

The PI3K/Akt pathway is a crucial regulator of cell survival and proliferation, and its aberrant

activation is common in many cancers. Wogonin has been shown to inhibit this pathway,

leading to decreased cancer cell viability.
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Wogonin inhibits the PI3K/Akt signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathway, including ERK and p38, is involved in

the regulation of cell proliferation, differentiation, and apoptosis. Wogonin can activate ERK

and p38 MAPKs, which contributes to its pro-apoptotic effects in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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